Cas no 2171910-32-8 (tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate
• CAS No: 2171910-32-8
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6358924
• PubChem ID: 165523696
• Update Time: 2025-10-05

tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate
• EN300-1634976
• 2171910-32-8

• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(18)16-5-9(11(17)7-16)10-6-15(4)8-14-10/h6,8-9,11,17H,5,7H2,1-4H3
• InChI Key： LZMNKLWZZUAWSB-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1=CN(C)C=N1

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate (CAS No. 2171910-32-8)

tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate (CAS No. 2171910-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrrolidine-imidazole derivative, is widely utilized in drug discovery and medicinal chemistry due to its unique structural features. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate combines a pyrrolidine ring with an imidazole moiety, making it a versatile intermediate in synthetic chemistry. The presence of both hydroxy and tert-butyl carbamate functional groups enhances its reactivity, allowing for further modifications. This compound is often searched in relation to drug discovery intermediates, medicinal chemistry scaffolds, and heterocyclic compound synthesis, reflecting its importance in modern pharmaceutical research.

One of the key applications of CAS No. 2171910-32-8 is in the synthesis of small-molecule inhibitors targeting various enzymes. Recent studies have explored its utility in designing compounds that modulate protein-protein interactions and signal transduction pathways. Given the growing interest in targeted therapies and precision medicine, this compound has become a valuable tool for researchers working on cancer therapeutics and inflammatory diseases.

The synthesis of tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions, including cyclization, protection-deprotection strategies, and functional group transformations. These processes are optimized to achieve high yields and purity, which are critical for its use in pharmaceutical applications. Researchers frequently search for synthetic protocols and optimization techniques related to this compound, highlighting its technical relevance.

In addition to its pharmaceutical applications, CAS No. 2171910-32-8 is also studied for its physicochemical properties. The compound exhibits moderate solubility in polar organic solvents, which is advantageous for its handling in laboratory settings. Stability studies under various conditions are often conducted to ensure its suitability for long-term storage and use. These characteristics make it a reliable choice for high-throughput screening and combinatorial chemistry.

The market demand for tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate has been steadily increasing, driven by the expanding field of drug discovery and biopharmaceuticals. Suppliers and manufacturers often highlight its availability in various quantities, from milligram-scale for research to kilogram-scale for industrial applications. Quality control measures, such as HPLC purity analysis and NMR characterization, are essential to meet the stringent requirements of end-users.

Recent advancements in computational chemistry and molecular modeling have further amplified the interest in this compound. Researchers use in silico tools to predict its binding affinities and optimize its derivatives for enhanced bioactivity. This approach aligns with the current trend of rational drug design, where compounds like CAS No. 2171910-32-8 serve as starting points for developing novel therapeutics.

For laboratories and institutions working with tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate, proper handling and storage are crucial. The compound should be stored in a cool, dry environment, preferably under inert conditions to maintain its stability. Safety data sheets (SDS) provide detailed guidelines for its safe use, emphasizing the importance of personal protective equipment (PPE) and proper ventilation.

In summary, tert-butyl 3-hydroxy-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-1-carboxylate (CAS No. 2171910-32-8) is a pivotal compound in modern chemical and pharmaceutical research. Its structural complexity and functional versatility make it indispensable for medicinal chemistry, drug development, and biochemical studies. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation in life sciences and therapeutic discovery.